N-cyclopentyl-2-(2-naphthyloxy)propanamide
Overview
Description
N-cyclopentyl-2-(2-naphthyloxy)propanamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This compound has garnered significant attention in the scientific community due to its potential therapeutic applications in treating various neurological disorders.
Mechanism of Action
N-cyclopentyl-2-(2-naphthyloxy)propanamide works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, N-cyclopentyl-2-(2-naphthyloxy)propanamide increases the levels of GABA, which is an inhibitory neurotransmitter that helps regulate brain activity. This mechanism of action makes N-cyclopentyl-2-(2-naphthyloxy)propanamide a potential therapeutic agent for various neurological disorders.
Biochemical and Physiological Effects:
N-cyclopentyl-2-(2-naphthyloxy)propanamide has been shown to increase GABA levels in the brain, which can lead to a reduction in seizure activity. Additionally, N-cyclopentyl-2-(2-naphthyloxy)propanamide has been shown to reduce cocaine-seeking behavior in preclinical studies, suggesting its potential use in treating addiction. However, more research is needed to fully understand the biochemical and physiological effects of N-cyclopentyl-2-(2-naphthyloxy)propanamide.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclopentyl-2-(2-naphthyloxy)propanamide in lab experiments is its selectivity for GABA transaminase, which reduces the risk of off-target effects. Additionally, N-cyclopentyl-2-(2-naphthyloxy)propanamide has shown good pharmacokinetic properties, making it a suitable candidate for drug development. However, one limitation of using N-cyclopentyl-2-(2-naphthyloxy)propanamide in lab experiments is its relatively high cost, which may limit its accessibility for some researchers.
Future Directions
There are several potential future directions for research involving N-cyclopentyl-2-(2-naphthyloxy)propanamide. One area of interest is the development of N-cyclopentyl-2-(2-naphthyloxy)propanamide as a therapeutic agent for epilepsy and other neurological disorders. Additionally, there is potential for N-cyclopentyl-2-(2-naphthyloxy)propanamide to be used in combination with other drugs to enhance their therapeutic effects. Further research is also needed to fully understand the biochemical and physiological effects of N-cyclopentyl-2-(2-naphthyloxy)propanamide, as well as its potential side effects.
Scientific Research Applications
N-cyclopentyl-2-(2-naphthyloxy)propanamide has been extensively studied for its potential therapeutic applications in treating various neurological disorders such as epilepsy, addiction, and anxiety. This compound has shown promising results in preclinical studies, demonstrating its ability to increase GABA levels in the brain and reduce seizure activity.
properties
IUPAC Name |
N-cyclopentyl-2-naphthalen-2-yloxypropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-13(18(20)19-16-8-4-5-9-16)21-17-11-10-14-6-2-3-7-15(14)12-17/h2-3,6-7,10-13,16H,4-5,8-9H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYXNDFKHYIQYAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCCC1)OC2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-hydroxy-5-methylphenyl)amino]-1-(3-methoxyphenyl)-2-propen-1-one](/img/structure/B4701634.png)
![4-[(5-chloro-2-thienyl)methyl]-N-(2,4-dimethylphenyl)-1-piperazinecarboxamide](/img/structure/B4701648.png)
![4-ethoxy-N-[({4-[5-(hydroxymethyl)-2-furyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide](/img/structure/B4701669.png)
![N-benzyl-5-[(phenylthio)methyl]-2-furamide](/img/structure/B4701679.png)
![methyl 4-(4-fluorophenyl)-2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-3-thiophenecarboxylate](/img/structure/B4701703.png)
![4-{2-[3-(2-chlorophenoxy)propoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one](/img/structure/B4701707.png)
![3-methyl-N-[4-(1-naphthyl)-1,3-thiazol-2-yl]-4-nitrobenzamide](/img/structure/B4701715.png)
![5-{4-[(4-iodobenzyl)oxy]benzylidene}-3-phenyl-2,4-imidazolidinedione](/img/structure/B4701717.png)
![N-(2-{[1-(3,5-dimethoxybenzoyl)-1,2,3,4-tetrahydro-8-quinolinyl]oxy}ethyl)acetamide](/img/structure/B4701721.png)
![6-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyridine-2-carboxamide](/img/structure/B4701725.png)